8-(isopentylthio)-7-(2-methoxyethyl)-3-methyl-1H-purine-2,6(3H,7H)-dione

• IUPAC Name: 7-(2-methoxyethyl)-3-methyl-8-(3-methylbutylsulfanyl)purine-2,6-dione
• InChI: InChI=1S/C14H22N4O3S/c1-9(2)5-8-22-14-15-11-10(18(14)6-7-21-4)12(19)16-13(20)17(11)3/h9H,5-8H2,1-4H3,(H,16,19,20)
• InChI Key: VAHAELNRTLLORI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CCSC1=NC2=C(N1CCOC)C(=O)NC(=O)N2C
• Molecular Formula: C14H22N4O3S
• Molecular Weight: 326.42 g/mol

Description

8-(isopentylthio)-7-(2-methoxyethyl)-3-methyl-1H-purine-2,6(3H,7H)-dione is a synthetic compound that belongs to the class of purine analogues. It has been extensively studied for its potential applications in scientific research, particularly in the field of cancer therapy.

Scientific Research Applications

Methylated Purines in Urinary Stones

Research by Safranow & Machoy (2005) explored the presence of methylated purines, including various methyl derivatives of uric acid and xanthine, in urinary stones. The study found that urinary purines, even below their saturation limits, could coprecipitate in samples supersaturated with uric acid and appear as admixtures in urinary stones. This suggests the role of diet, drugs, and metabolic byproducts in the pathogenesis of urolithiasis, highlighting the importance of purine metabolism in medical conditions related to kidney stone formation (Safranow & Machoy, 2005).

N6-(2-Isopentenyl)Adenosine Metabolism

Chheda & Mittelman (1972) investigated the metabolism of N6-(Δ2-isopentenyl)adenosine-8-14C in humans, identifying several metabolites including hypoxanthine and adenine, and suggesting a catabolic pathway for the compound. This work highlights the complex metabolism of purine derivatives and their potential implications in biomedical research, offering insights into how similar compounds might be metabolized in the body (Chheda & Mittelman, 1972).

Gene Expression and Thiopurine Metabolite Profiling in IBD

Haglund et al. (2013) explored the molecular basis of differences in metabolite profiles related to thiopurines in inflammatory bowel disease (IBD) patients. Their study indicates how purine derivatives, specifically thiopurines, are metabolized differently in individuals and how these differences relate to drug efficacy and disease activity, offering a path to personalized medicine approaches in treating IBD (Haglund et al., 2013).

Urinary Purines in Leukemia

Park, Holland, & Jenkins (1962) measured urinary purine excretion in patients with leukemia, finding increased methylation of purines in these patients. This study suggests a link between purine metabolism and leukemogenesis, indicating the potential for purine derivatives to be used as biomarkers or therapeutic targets in leukemia (Park, Holland, & Jenkins, 1962).